Cas no 2167599-44-0 (1-(azidomethyl)-8-methyl-2-oxa-8-azaspiro4.5decane)

• Product Name: 1-(azidomethyl)-8-methyl-2-oxa-8-azaspiro4.5decane
• CAS No: 2167599-44-0
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6547074
• PubChem ID: 165505677
• Update Time: 2025-06-09

1-(azidomethyl)-8-methyl-2-oxa-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-8-methyl-2-oxa-8-azaspiro4.5decane
• EN300-1478983
• 2167599-44-0
• 1-(azidomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane

• Inchi： 1S/C10H18N4O/c1-14-5-2-10(3-6-14)4-7-15-9(10)8-12-13-11/h9H,2-8H2,1H3
• InChI Key： OZODJTVBBDDYGU-UHFFFAOYSA-N
• SMILES： O1CCC2(CCN(C)CC2)C1CN=[N+]=[N-]

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.8Ų

Additional information on 1-(azidomethyl)-8-methyl-2-oxa-8-azaspiro4.5decane

1-(Azidomethyl)-8-Methyl-2-Oxa-8-Azaspiro[4.5]decane: A Comprehensive Overview

1-(Azidomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane (CAS No. 2167599-44-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The presence of an azide group and a methyl substituent, along with the spirocyclic framework, makes this molecule particularly intriguing for both academic research and pharmaceutical development.

The azide group in 1-(azidomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane is a versatile functional group that can undergo various chemical transformations, such as click chemistry reactions, which are widely used in the synthesis of complex molecules and bioconjugates. The methyl substituent contributes to the overall stability and solubility of the compound, making it suitable for a range of applications in drug discovery and materials science.

The spirocyclic structure of this compound is particularly noteworthy. Spirocycles are characterized by a central atom shared by two rings, which can lead to unique conformational properties and enhanced biological activity. The oxa bridge in the spirocycle adds an additional layer of complexity, as it introduces an oxygen atom that can participate in hydrogen bonding and other intermolecular interactions. This feature is particularly important in the context of drug design, where the ability to form stable complexes with biological targets is crucial.

Recent studies have explored the potential applications of 1-(azidomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane in various areas of research. One notable application is in the field of medicinal chemistry, where this compound has been investigated for its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 1-(azidomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane exhibited significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(azidomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane has also shown promise in the field of materials science. The azide group can be readily converted into other functional groups through click chemistry reactions, making this compound a valuable building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have used this compound to synthesize novel polymers with enhanced mechanical strength and thermal stability.

The synthetic route to 1-(azidomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane involves several key steps, including the formation of the spirocyclic core and the introduction of the azide and methyl groups. A detailed synthetic protocol has been published in Organic Letters, providing a robust and scalable method for producing this compound on a laboratory scale. The ability to synthesize this compound efficiently is crucial for its further development and application in various fields.

In conclusion, 1-(azidomethyl)-8-methyl-2-oxa-8-azaspiro[4.5]decane (CAS No. 2167599-44-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features, including the azide group, methyl substituent, and spirocyclic framework, make it an attractive candidate for further investigation in areas such as medicinal chemistry, materials science, and bioconjugation technology. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their practical uses.